Cas no 13270-97-8 (Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl-)

• Product Name: Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl-
• CAS No: 13270-97-8
• MF: C₂₀H₃₄O₃Si₄
• MW: 434.824169635773
• MDL: MFCD01320951
• CID: 200151
• PubChem ID: 25820
• Update Time: 2025-06-12

Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl-
• 3,5-DIPHENYLOCTAMETHYLTETRASILOXANE
• trimethyl-[methyl-(methyl-phenyl-trimethylsilyloxysilyl)oxy-phenylsilyl]oxysilane
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-diphenyltetrasiloxane
• 1.1.1.3.5.7.7.7-octamethyl-3.5-diphenyltetrasiloxan
• 1.7-Trimethyl-3.5-methylphenyl-tetrasiloxan
• Octamethyl-3,5-diphenyl-tetrasiloxan
• Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl
• 1,1,1,3,5,7,7,7-Ctamethyl-3,5-Diphenyltetrasiloxane
• DTXSID10927779
• 3,5-Diphenylctamethyltetrasiloxane
• SCHEMBL2527239
• Tetrasiloxane, 1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl-
• 13270-97-8
• 1,1,1,3,5,7,7,7-Octamethyl-3,5-diphenyltetrasiloxanato(5-)
• MFCD01320951
• 3,5-DIPHENYLOCTAMETHYLTETRASILOXANE 95%
• DB-314902

• MDL： MFCD01320951
• Inchi： 1S/C20H34O3Si4/c1-24(2,3)21-26(7,19-15-11-9-12-16-19)23-27(8,22-25(4,5)6)20-17-13-10-14-18-20/h9-18H,1-8H3
• InChI Key： MRUHXDZUINGBFB-UHFFFAOYSA-N
• SMILES： [Si](C)(C1C=CC=CC=1)(O[Si](C)(C)C)O[Si](C)(C1C=CC=CC=1)O[Si](C)(C)C

Computed Properties

• Exact Mass: 434.15900
• Monoisotopic Mass: 434.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 0,979 g/cm3
• Melting Point: -40°C
• Boiling Point: 140-145°C 0,4mm
• Flash Point: 164.6°C
• Refractive Index: 1.4774
• PSA: 27.69000
• LogP: 4.66440

Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：No

Additional information on Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl-

Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl- (CAS No. 13270-97-8): A Comprehensive Overview of Its Synthesis, Applications, and Recent Research Developments

Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl- (CAS No. 13270-97-8) is a highly specialized organosilicon compound that has garnered significant attention in the field of advanced materials and pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of siloxanes, which are polymers or oligomers composed of silicon and oxygen atoms in a tetrahedral arrangement. The specific structure of Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl- features a linear siloxane backbone with eight methyl groups and two phenyl groups strategically positioned at the 3rd and 5th carbon atoms. This configuration imparts exceptional thermal stability, chemical inertness, and mechanical strength to the molecule.

The synthesis of Tetrasiloxane,1,1,1,3,5,7,7,7-octamethyl-3,5-diphenyl- involves a multi-step process that typically begins with the reaction of appropriate silicon precursors such as chlorosilanes or alkoxysilanes. The introduction of methyl and phenyl groups is achieved through controlled hydrolysis and condensation reactions under anhydrous conditions. The presence of multiple methyl groups enhances the compound's hydrophobicity and reduces surface tension, while the phenyl groups contribute to its aromaticity and electronic properties. The synthesis must be conducted under stringent conditions to prevent unwanted side reactions that could compromise the purity and stability of the final product.

In recent years，Tetrasiloxane，1，1，1，3，5，7，7，7-octamethyl-3，5-diphenyl- has found applications in various high-tech industries due to its remarkable performance characteristics. One of the most notable uses is in the manufacturing of advanced coatings and adhesives where its thermal resistance and chemical stability provide superior protection against harsh environmental conditions. Additionally，this compound is utilized in the production of high-performance lubricants that exhibit low friction coefficients and excellent oxidative stability. The phenyl groups in its structure also make it a valuable component in organic electronics，where it can serve as a hole-transporting material or an interlayer dielectric in thin-film transistors (TFTs).

Recent research has also explored the potential applications of Tetrasiloxane，1，1，1，3，5，7，7，7-octamethyl-3，5-diphenyl in biomedicine. Its biocompatibility and non-toxicity have led scientists to investigate its use as a drug delivery vehicle for targeted therapies. Studies have shown that this siloxane can encapsulate hydrophobic drugs effectively while maintaining their bioactivity over extended periods. The controlled release mechanism offered by this compound makes it particularly promising for applications such as sustained-release formulations for chronic diseases. Furthermore،the siloxane backbone's ability to form stable hydrogels has opened up possibilities for tissue engineering scaffolds that can support cell growth and regeneration.

The versatility of Tetrasiloxane،1，1，1，3，5，7，7，7-octamethyl-3，5-diphenyl extends to its role as a catalyst or co-catalyst in organic synthesis. Its stable Si-O-Si bonds provide a robust framework that can withstand high temperatures and pressures without degrading. This makes it an ideal candidate for use in polymerization reactions where traditional catalysts may fail due to their propensity to decompose or react with reactants. Additionally،the electronic properties imparted by the phenyl groups allow this compound to participate in redox reactions，making it useful in electrochemical applications such as solar cells or battery electrolytes.

The environmental impact of using Tetrasiloxane،1 ，1 ， 1 ， 3 ， 5 ， 7 ， 7 ， 7 - octamethyl - 3 ， 5 - diphenyl has also been a subject of extensive research. Unlike some synthetic polymers that are known for their persistence in the environment،siloxanes such as this one are biodegradable under certain conditions. This characteristic makes them a more sustainable alternative for industrial applications where disposal concerns are paramount. However，（ despite these advantages），the production process must be carefully managed to minimize energy consumption and waste generation.

In conclusion，（Tetrasiloxane، 1 ， 1 ， 1 ， 3 ， 5 ， 7 ， 7 ， 7 - octamethyl - 3 ， 5 - diphenyl） (CAS No.13270-97-8) is a multifunctional organosilicon compound with broad applications across multiple industries including advanced materials，（ pharmaceuticals），and electronics. Its unique structure，（ characterized by a siloxane backbone with methyl and phenyl substituents）， endows it with exceptional thermal，（ chemical），and mechanical properties that make it indispensable in modern technology development. As research continues，（ new applications for this versatile compound are likely to emerge）， further solidifying its importance in both academic laboratories and industrial settings.